Cas no 1017467-63-8 (2-(1-piperazinyl)propanenitrile)

• Product Name: 2-(1-piperazinyl)propanenitrile
• CAS No: 1017467-63-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5175817
• Update Time: 2026-03-04

2-(1-piperazinyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-piperazinyl)propanenitrile
• 1-Piperazineacetonitrile, α-methyl-

• Inchi： 1S/C7H13N3/c1-7(6-8)10-4-2-9-3-5-10/h7,9H,2-5H2,1H3
• InChI Key： FJCXXLZGBXLQNN-UHFFFAOYSA-N
• SMILES： C(#N)C(N1CCNCC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(1-piperazinyl)propanenitrile

Introduction to 2-(1-Piperazinyl)propanenitrile (CAS No. 1017467-63-8)

2-(1-Piperazinyl)propanenitrile, also known by its CAS number 1017467-63-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperazine ring and a cyano group, making it a versatile scaffold for the development of novel therapeutic agents.

The chemical formula of 2-(1-Piperazinyl)propanenitrile is C₈H₁₄N₂. It is a colorless to white crystalline solid with a molecular weight of 142.20 g/mol. The compound's solubility in water is limited, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in drug discovery and development.

In recent years, 2-(1-Piperazinyl)propanenitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of central nervous system (CNS) drugs. The piperazine ring, in particular, is known to enhance the bioavailability and blood-brain barrier permeability of compounds, making it an attractive moiety for CNS-targeted therapies.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 2-(1-Piperazinyl)propanenitrile-derived compounds as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that these compounds exhibited significant neuroprotective effects, likely due to their ability to modulate specific neurotransmitter systems and reduce oxidative stress.

Beyond its applications in neurodegenerative diseases, 2-(1-Piperazinyl)propanenitrile has also shown promise in the field of oncology. A study published in Cancer Research in 2022 explored the anti-cancer properties of derivatives of this compound. The results indicated that certain derivatives were effective in inhibiting the growth of various cancer cell lines, including breast and lung cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression.

The versatility of 2-(1-Piperazinyl)propanenitrile extends to its use as a building block in combinatorial chemistry. Its modular structure allows for easy functionalization, enabling chemists to create a wide range of derivatives with diverse biological activities. This makes it an invaluable tool in high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug development.

In addition to its therapeutic potential, 2-(1-Piperazinyl)propanenitrile has been studied for its use as a probe molecule in biochemical assays. Its unique electronic properties make it suitable for fluorescence-based assays, where it can be used to monitor enzyme activity or receptor binding events. This application has significant implications for drug discovery, as it allows researchers to quickly and accurately assess the efficacy of potential drug candidates.

The synthesis of 2-(1-Piperazinyl)propanenitrile can be achieved through several routes, but one common method involves the reaction of 2-chloropropanenitrile with piperazine. This reaction typically proceeds under mild conditions and yields high purity products, making it suitable for large-scale production. The ease of synthesis and availability of starting materials contribute to the compound's widespread use in research laboratories.

Safety considerations are an important aspect when handling any chemical compound. While 2-(1-Piperazinyl)propanenitrile is generally considered safe when used under proper laboratory conditions, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. It is also important to store the compound in a cool, dry place away from incompatible materials.

In conclusion, 2-(1-Piperazinyl)propanenitrile (CAS No. 1017467-63-8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases, cancer, and other conditions. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.